Cas no 874942-09-3 (Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro-
• CAS No: 874942-09-3
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 1899005
• PubChem ID: 64386731
• Update Time: 2025-04-21

Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6,8-difluoro-1,2,3,4-tetrahydro-
• 6,8-difluoro-1,2,3,4-tetrahydroisoquinoline
• 874942-09-3
• SCHEMBL627438
• DTXSID101264494
• DA-36668
• AKOS013709452

• Inchi： 1S/C9H9F2N/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h3-4,12H,1-2,5H2
• InChI Key： XJNWOYKUWYLBSL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1CNCC2)F

Computed Properties

• Exact Mass: 169.07030562Da
• Monoisotopic Mass: 169.07030562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų